Cas no 2261045-12-7 (4-(2-Chloro-4-cyanophenyl)-N-(1-cyano-1,2-dimethylpropyl)-1-piperazineacetamide)

• Product Name: 4-(2-Chloro-4-cyanophenyl)-N-(1-cyano-1,2-dimethylpropyl)-1-piperazineacetamide
• CAS No: 2261045-12-7
• MF: C₁₉H₂₄ClN₅O
• MW: 373.879762649536
• CID: 5412425
• PubChem ID: 136536873
• Update Time: 2025-06-09

4-(2-Chloro-4-cyanophenyl)-N-(1-cyano-1,2-dimethylpropyl)-1-piperazineacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS033647263
• 2-[4-(2-Chloro-4-cyanophenyl)piperazin-1-yl]-N-(2-cyano-3-methylbutan-2-yl)acetamide
• 2-[4-(2-chloro-4-cyanophenyl)piperazin-1-yl]-N-(1-cyano-1,2-dimethylpropyl)acetamide
• EN300-26685654
• Z1887962352
• 2261045-12-7
• 4-(2-Chloro-4-cyanophenyl)-N-(1-cyano-1,2-dimethylpropyl)-1-piperazineacetamide

• Inchi： 1S/C19H24ClN5O/c1-14(2)19(3,13-22)23-18(26)12-24-6-8-25(9-7-24)17-5-4-15(11-21)10-16(17)20/h4-5,10,14H,6-9,12H2,1-3H3,(H,23,26)
• InChI Key： KCGFHYSYLPIERM-UHFFFAOYSA-N
• SMILES： N1(CC(NC(C#N)(C)C(C)C)=O)CCN(C2=CC=C(C#N)C=C2Cl)CC1

Computed Properties

• Exact Mass: 373.1669381g/mol
• Monoisotopic Mass: 373.1669381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.2Ų

Additional information on 4-(2-Chloro-4-cyanophenyl)-N-(1-cyano-1,2-dimethylpropyl)-1-piperazineacetamide

4-(2-Chloro-4-cyanophenyl)-N-(1-cyano-1,2-dimethylpropyl)-1-piperazineacetamide

The compound with CAS No. 2261045-12-7, known as 4-(2-Chloro-4-cyanophenyl)-N-(1-cyano-1,2-dimethylpropyl)-1-piperazineacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperazine ring, a cyanophenyl group, and a cyano-substituted alkyl chain. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents.

Chemical Structure and Synthesis

The molecular structure of 4-(2-Chloro-4-cyanophenyl)-N-(1-cyano-1,2-dimethylpropyl)-1-piperazineacetamide is notable for its intricate arrangement of functional groups. The piperazine ring serves as the central scaffold, with a 4-(2-chloro-4-cyanophenyl) substituent attached at one position and an N-(1-cyano-1,2-dimethylpropyl) group at the other. This configuration allows for diverse interactions within biological systems, making it a promising candidate for drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-step strategies involving nucleophilic substitutions, coupling reactions, and cyclization processes to achieve high yields and purity. The use of microwave-assisted synthesis has further streamlined the production process, reducing reaction times while maintaining product quality.

Pharmacological Properties and Bioactivity

Emerging research has demonstrated that 4-(2-Chloro-4-cyanophenyl)-N-(1-cyano-1,2-dimethylpropyl)-1-piperazineacetamide exhibits potent bioactivity across various biological systems. In vitro studies have shown that it demonstrates significant inhibitory effects on key enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest its potential as a candidate for the treatment of Alzheimer's disease and related conditions.

Additionally, this compound has been evaluated for its anti-inflammatory properties. Preclinical data indicate that it suppresses the production of pro-inflammatory cytokines in activated macrophages, making it a potential therapeutic agent for inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Applications in Drug Development

The unique combination of structural features in 4-(2-Chloro-4-cyanophenyl)-N-(1-cyano-1,2-dimethylpropyl)-1-piperazineacetamide positions it as a valuable tool in drug discovery programs. Its ability to modulate multiple biological pathways makes it an attractive lead compound for developing multi-target therapies.

Recent studies have also explored its potential as a radiosensitizer in cancer therapy. By enhancing the efficacy of radiation therapy while minimizing toxicity to healthy tissues, this compound could significantly improve treatment outcomes for patients with various malignancies.

Safety and Toxicological Profile

To ensure its safe use in therapeutic applications, comprehensive toxicological studies have been conducted on 4-(2-Chloro-4-cyanophenyl)-N-(1-cyano-1,2-dimethylpropyl)-1-piperazineacetamide. Acute and chronic toxicity assessments reveal that the compound exhibits a favorable safety profile at therapeutic doses. Furthermore, genotoxicity assays indicate that it does not pose significant risks of mutagenicity or carcinogenicity.

These findings underscore its suitability for further development into clinical candidates. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects.